Cas no 866039-19-2 (3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-phenylurea)

• Product Name: 3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-phenylurea
• CAS No: 866039-19-2
• MF: C₂₀H₁₈N₄OS
• MW: 362.448122501373
• CID: 5736851
• PubChem ID: 4295450
• Update Time: 2023-11-10

3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-phenylurea
• Urea, N-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-N'-phenyl-
• 1-(4,6-dimethyl-3-pyrrol-1-ylthieno[2,3-b]pyridin-2-yl)-3-phenylurea
• AKOS005094522
• N-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-N'-phenylurea
• DTXSID801145516
• 866039-19-2
• 5R-1192
• 3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-phenylurea

• Inchi： 1S/C20H18N4OS/c1-13-12-14(2)21-18-16(13)17(24-10-6-7-11-24)19(26-18)23-20(25)22-15-8-4-3-5-9-15/h3-12H,1-2H3,(H2,22,23,25)
• InChI Key： ZZUZEBILGCEGMQ-UHFFFAOYSA-N
• SMILES： N(C1SC2=NC(C)=CC(C)=C2C=1N1C=CC=C1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 362.12013238g/mol
• Monoisotopic Mass: 362.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 478.7±45.0 °C(Predicted)
• pka: 12.61±0.43(Predicted)